Sulfo-Cyanine5.5 maleimide potassium

• Molecular Formula: C46H45K3N4O15S4
• Molecular Weight: 1139.4 g/mol
• InChI: InChI=1S/C46H48N4O15S4.3K/c1-45(2)38(48(5)34-17-15-30-32(43(34)45)24-28(66(54,55)56)26-36(30)68(60,61)62)12-8-6-9-13-39-46(3,4)44-33-25-29(67(57,58)59)27-37(69(63,64)65)31(33)16-18-35(44)49(39)22-11-7-10-14-40(51)47-21-23-50-41(52)19-20-42(50)53;;;/h6,8-9,12-13,15-20,24-27H,7,10-11,14,21-23H2,1-5H3,(H4-,47,51,54,55,56,57,58,59,60,61,62,63,64,65);;;/q;3*+1/p-3
• InChIKey: PNUNNGKSEARZHM-UHFFFAOYSA-K

Sulfo-Cyanine5.5 Maleimide Potassium Overview

Sulfo-Cyanine5.5 maleimide potassium (CAS 2183440-58-4) is a sulfonated, near-infrared (NIR) cyanine dye belonging to the pentamethine cyanine class. It exhibits a maximum excitation of 675 nm and emission of 694 nm [1], and is engineered for high aqueous solubility (≥10 mg/mL) through four sulfonate groups . The maleimide moiety enables specific, covalent conjugation to reduced thiol groups (cysteine residues) at pH 6.5–7.5, forming stable thioether bonds . Its NIR spectral properties minimize tissue autofluorescence and enhance deep-tissue penetration, making it a preferred label for sensitive proteins, antibodies, and in vivo NIR imaging applications .

Aqueous Bioconjugation

May support direct thiol labeling in purely aqueous buffers without organic co-solvents

NIR Optical Window

Emission at 694–706 nm may reduce tissue autofluorescence for deep-tissue imaging research

Covalent Thiol Linkage

Maleimide group targets reduced cysteine residues at pH 6.5–7.5 to form stable thioether bonds

• [1] InvivoChem. Sulfo-Cyanine5.5 maleimide potassium. Product Datasheet. CAS 2183440-58-4. View Source

Sulfo-Cyanine5.5 Maleimide Selection Criteria

In-class NIR maleimide dyes (e.g., non-sulfonated Cy5.5, Alexa Fluor 680, DyLight 680, IRDye 680) are not interchangeable due to substantial differences in water solubility, molar brightness (extinction coefficient × quantum yield), and aggregation behavior. Non-sulfonated Cy5.5 maleimide requires organic co-solvents (DMSO/DMF) that can denature sensitive proteins and promote precipitation . Alexa Fluor 680, while more photostable, exhibits a lower extinction coefficient (175,000 M⁻¹cm⁻¹) and a reported quantum yield of 0.36 , leading to different brightness profiles in aqueous buffers. DyLight 680 maleimide has a lower extinction coefficient (~140,000 M⁻¹cm⁻¹) and is less water-soluble than its sulfonated counterpart . IRDye 680 maleimide similarly shows a lower extinction coefficient (170,000 M⁻¹cm⁻¹) [1]. These disparities directly impact labeling efficiency, conjugate stability, and signal-to-noise ratios in demanding applications such as single-molecule fluorescence, in vivo NIR imaging, and multiplexed assays. The quantitative evidence below delineates these critical performance boundaries.

Non-Sulfonated Cy5.5

Requires organic co-solvents that may denature proteins and promote precipitation; aqueous solubility profiles differ substantially

Alexa Fluor 680

Lower extinction coefficient and different quantum yield lead to distinct molar brightness; may shift signal intensity in low-abundance detection

DyLight 680 / IRDye 680

Lower water solubility and reduced extinction coefficients can alter labeling efficiency and conjugate stability in aqueous workflows

• [1] LI-COR Biosciences. IRDye 680RD Streptavidin. Product Datasheet. Extinction coefficient: 170,000 M⁻¹cm⁻¹. View Source

Sulfo-Cyanine5.5 Maleimide: Performance Comparison

Aqueous Solubility vs. Non-Sulfonated Cy5.5

Sulfo-Cyanine5.5 maleimide potassium exhibits water solubility of ≥10 mg/mL, eliminating the need for organic co-solvents during conjugation . In contrast, non-sulfonated Cy5.5 maleimide demonstrates low water solubility (<1 mg/mL) and requires 10–20% DMSO or DMF for dissolution . This 10-fold improvement in aqueous solubility enables direct labeling of solvent-sensitive biomolecules such as antibodies, enzymes, and membrane proteins without denaturation or precipitation.

Aqueous Solubility vs. Non-Sulfonated Cy5.5

Head-to-head

≥10 mg/mL vs. <1 mg/mL (aqueous buffer)

Reported >10-fold higher solubility supports aqueous labeling workflows

PBS, pH 7.4, room temperature

Evidence Dimension	Water Solubility (mg/mL)
Target Compound Data	≥10 mg/mL
Comparator Or Baseline	Non-sulfonated Cy5.5 maleimide: <1 mg/mL
Quantified Difference	>10-fold higher solubility
Conditions	Aqueous buffer (PBS, pH 7.4) at room temperature

Why This Matters

High aqueous solubility directly reduces aggregation and non-specific binding in protein labeling workflows, improving conjugate homogeneity and assay reproducibility.

Molar Extinction Coefficient vs. Alexa Fluor 680

Sulfo-Cyanine5.5 maleimide potassium demonstrates a molar extinction coefficient (ε) of 250,000 M⁻¹cm⁻¹ in aqueous buffer . This value exceeds that of Alexa Fluor 680 maleimide (175,000 M⁻¹cm⁻¹) , DyLight 680 maleimide (~140,000 M⁻¹cm⁻¹) , and IRDye 680 maleimide (170,000 M⁻¹cm⁻¹) [1]. A higher extinction coefficient directly correlates with greater light absorption per mole of dye, contributing to enhanced fluorescence signal intensity at equivalent labeling densities.

Molar Extinction Coefficient vs. Comparators

Cross-study

250,000 M⁻¹cm⁻¹ vs. 140,000–175,000 M⁻¹cm⁻¹

Reported higher ε may enhance signal in low-abundance detection

Aqueous buffer values from vendor specifications

Evidence Dimension	Molar Extinction Coefficient (ε, M⁻¹cm⁻¹)
Target Compound Data	250,000
Comparator Or Baseline	Alexa Fluor 680: 175,000; DyLight 680: 140,000; IRDye 680: 170,000
Quantified Difference	43–79% higher ε than comparators
Conditions	Aqueous buffer (PBS, pH 7.4) as reported by respective vendors

Why This Matters

A 43–79% higher extinction coefficient provides a significant sensitivity advantage in low-abundance target detection, such as in single-molecule fluorescence microscopy or low-copy-number biomarker assays.

• [1] LI-COR Biosciences. IRDye 680RD Streptavidin. Product Datasheet. Extinction coefficient: 170,000 M⁻¹cm⁻¹. View Source

Quantum Yield vs. Cy5.5 NHS Ester & Alexa Fluor 680

Sulfo-Cyanine5.5 maleimide potassium exhibits a fluorescence quantum yield (Φ) of 0.18 in aqueous buffer . This value is lower than that reported for Cy5.5 NHS ester (Φ = 0.23–0.27) and Alexa Fluor 680 maleimide (Φ = 0.36) . However, the overall brightness of a fluorophore is a product of its extinction coefficient (ε) and quantum yield (Φ). The molar brightness (ε × Φ) of Sulfo-Cyanine5.5 maleimide (45,000 M⁻¹cm⁻¹) remains competitive with Alexa Fluor 680 (63,000 M⁻¹cm⁻¹) and surpasses that of DyLight 680 (assuming Φ ~0.3–0.4, ~42,000–56,000 M⁻¹cm⁻¹) and IRDye 680 (assuming Φ ~0.3, ~51,000 M⁻¹cm⁻¹). The lower quantum yield is offset by the significantly higher extinction coefficient, making it a viable alternative when aqueous compatibility and higher labeling densities are prioritized.

Quantum Yield vs. Cy5.5 NHS Ester & Alexa Fluor 680

Cross-study

Φ = 0.18; molar brightness (ε×Φ) remains competitive

Moderate Φ offset by high ε; may suit aqueous-priority applications

PBS, pH 7.4, 22°C

Evidence Dimension	Fluorescence Quantum Yield (Φ)
Target Compound Data	0.18
Comparator Or Baseline	Cy5.5 NHS ester: 0.23–0.27; Alexa Fluor 680: 0.36
Quantified Difference	22–50% lower Φ; molar brightness (ε×Φ) remains competitive
Conditions	Aqueous buffer (PBS, pH 7.4) at 22°C as reported by respective vendors

Why This Matters

Understanding the balance between extinction coefficient and quantum yield allows researchers to select the optimal dye based on specific instrumentation and application requirements; Sulfo-Cyanine5.5's high ε compensates for its moderate Φ in many NIR detection systems.

Photostability vs. Cy Dye Conjugates

A quantitative comparative study by Berlier et al. (2003) demonstrated that Alexa Fluor dyes exhibit significantly greater photostability than their Cy dye counterparts, including Cy5.5 [1]. Specifically, Alexa Fluor conjugates showed less photobleaching and reduced blue-shifted shoulder peaks in absorption spectra, indicating lower aggregation and self-quenching [1]. While this study highlights a general photostability advantage for Alexa Fluor dyes, Sulfo-Cyanine5.5 maleimide potassium's four sulfonate groups confer enhanced aqueous solubility and reduced π-π stacking compared to non-sulfonated Cy dyes . This structural modification mitigates concentration-dependent aggregation, a common limitation of classical cyanine dyes. Therefore, while Alexa Fluor 680 may offer superior photostability in long-term imaging, Sulfo-Cyanine5.5 provides improved conjugate homogeneity and reduced self-quenching in high-density labeling applications due to its high aqueous solubility and electrostatic repulsion.

Photostability vs. Cy Dye Conjugates

Class-level

Alexa Fluor conjugates less photobleaching; sulfonation reduces aggregation

Supports prioritization: aqueous stability vs. long-term photostability

Berlier et al. 2003; class-level inference

Evidence Dimension	Relative Photostability and Aggregation Propensity
Target Compound Data	Sulfonation reduces aggregation; photostability lower than Alexa Fluor 680
Comparator Or Baseline	Alexa Fluor 680 conjugates: significantly more photostable, less aggregation
Quantified Difference	Alexa Fluor conjugates exhibited less photobleaching and reduced blue-shifted shoulder peaks (aggregation indicator)
Conditions	Protein conjugates in PBS; flow cytometry, immunocytochemistry, and immunohistochemistry

Why This Matters

Selection between Sulfo-Cyanine5.5 and Alexa Fluor 680 hinges on experimental priorities: Sulfo-Cyanine5.5 for high aqueous solubility and minimal aggregation at high labeling densities; Alexa Fluor 680 for extended imaging sessions requiring maximal photostability.

• [1] Berlier JE, Rothe A, Buller G, Bradford J, Gray DR, Filanoski BJ, Telford WG, Yue S, Liu J, Cheung CY, Chang W, Hirsch JD, Beechem JM, Haugland RP. Quantitative comparison of long-wavelength Alexa Fluor dyes to Cy dyes: fluorescence of the dyes and their bioconjugates. J Histochem Cytochem. 2003 Dec;51(12):1699-712. doi: 10.1177/002215540305101214. PMID: 14623938. View Source

In Vivo NIR Imaging Suitability

Sulfo-Cyanine5.5 maleimide potassium exhibits an emission maximum at 694–706 nm [1], which falls within the near-infrared window I (650–900 nm), a spectral region characterized by low tissue autofluorescence, reduced hemoglobin absorption, and enhanced light penetration depth (up to several millimeters) [2]. This emission wavelength is comparable to Alexa Fluor 680 (714 nm) , DyLight 680 (715 nm) , and IRDye 680 (694 nm) , placing all dyes in the same optimal NIR imaging window. However, Sulfo-Cyanine5.5's high extinction coefficient (250,000 M⁻¹cm⁻¹) and superior water solubility (≥10 mg/mL) provide advantages in generating bright, stable conjugates for in vivo applications without requiring organic co-solvents that could induce toxicity or alter biodistribution. Studies employing Sulfo-Cyanine5.5-labeled probes in small animal models report high-contrast signals and distinct tissue localization .

In Vivo NIR Imaging Suitability

Class-level

Emission 694–706 nm; high ε and aqueous solubility

Reported high-contrast signals in small animal models; biocompatible probe generation

NIR window I; mouse model studies

Evidence Dimension	Emission Wavelength (nm) and In Vivo Imaging Compatibility
Target Compound Data	694–706 nm emission; high ε (250,000 M⁻¹cm⁻¹); aqueous solubility ≥10 mg/mL
Comparator Or Baseline	Alexa Fluor 680: 714 nm; DyLight 680: 715 nm; IRDye 680: 694 nm
Quantified Difference	Emission wavelengths within ±20 nm; Sulfo-Cyanine5.5 offers highest ε among comparators
Conditions	Aqueous buffer (PBS); in vivo NIR fluorescence imaging in mouse models

Why This Matters

For in vivo NIR imaging, the combination of optimal emission wavelength, high molar brightness, and aqueous solubility without organic co-solvents makes Sulfo-Cyanine5.5 maleimide potassium a preferred choice for generating bright, biocompatible probes with minimal background.

• [1] InvivoChem. Sulfo-Cyanine5.5 maleimide potassium. Product Datasheet. Ex/Em: 675/694 nm. View Source
• [2] Weissleder R. A clearer vision for in vivo imaging. Nat Biotechnol. 2001 Apr;19(4):316-7. doi: 10.1038/86684. PMID: 11283581. View Source

Sulfo-Cyanine5.5 Maleimide: Application Scenarios

Labeling Proteins & Antibodies in Aqueous Buffers

Sulfo-Cyanine5.5 maleimide potassium's high water solubility (≥10 mg/mL) enables direct conjugation to thiol-containing proteins (e.g., antibodies with reduced interchain disulfides, cysteine-tagged recombinant proteins) in purely aqueous buffers without organic co-solvents. This preserves the native conformation and activity of solvent-sensitive biomolecules, reducing the risk of denaturation and precipitation that is common when using non-sulfonated Cy5.5 or dyes requiring DMSO/DMF solubilization . The maleimide group reacts specifically with reduced thiols at pH 6.5–7.5 to form stable thioether bonds, ensuring high labeling efficiency and conjugate stability .

In Vivo NIR Fluorescence Imaging

With an emission maximum at 694–706 nm and a high extinction coefficient of 250,000 M⁻¹cm⁻¹ , Sulfo-Cyanine5.5 maleimide potassium is optimally suited for non-invasive in vivo NIR imaging in small animal models. Its emission within the NIR window I minimizes tissue autofluorescence and maximizes light penetration depth, providing high signal-to-noise ratios for tracking labeled antibodies, peptides, or nanoparticles in real-time . The potassium salt form ensures excellent aqueous solubility and biocompatibility, facilitating intravenous administration without the need for potentially toxic co-solvents [1].

Aqueous-Compatible Multiplexed Assays

In multiplexed flow cytometry, fluorescence microscopy, or Western blotting where multiple fluorophores are combined, Sulfo-Cyanine5.5 maleimide potassium offers distinct advantages: its NIR emission (694–706 nm) is well-separated from visible-range dyes, reducing spectral overlap and enabling clear signal discrimination . Its high water solubility and reduced aggregation propensity ensure that conjugates remain monomeric and brightly fluorescent, even at high degrees of labeling (DOL), which is critical for achieving consistent and reproducible multiplexed signals . The compound's pH insensitivity from pH 4 to 10 further ensures stable fluorescence across diverse assay conditions .

Application

Selection Property

Validation Focus

Protein & Antibody Labeling in Aqueous Buffers

High aqueous solubility, thiol-specific maleimide conjugation

Conjugate homogeneity, retention of biomolecule activity

In Vivo NIR Fluorescence Imaging

NIR emission (694–706 nm), high molar extinction coefficient

Signal-to-noise ratio, deep-tissue penetration in animal models

Aqueous-Compatible Multiplexed Assays

NIR spectral separation, low aggregation, pH insensitivity (4–10)

Spectral crosstalk, consistent signal at high labeling density

• [1] InvivoChem. Sulfo-Cyanine5.5 maleimide potassium. Product Datasheet. Suitable for in vivo NIR imaging. View Source